Cas no 1708169-82-7 (6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile)

• Product Name: 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile
• CAS No: 1708169-82-7
• MF: C₁₀H₆ClF₃N₂O
• MW: 262.615651607513
• CID: 5171713
• Update Time: 2025-07-19

6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

• Inchi： 1S/C10H6ClF3N2O/c11-9-6(3-15)5-1-2-17-4-7(5)8(16-9)10(12,13)14/h1-2,4H2
• InChI Key： UHQSEHVRRRWTBN-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(Cl)=C(C#N)C2CCOCC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile

Introduction to 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS No. 1708169-82-7)

6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS No. 1708169-82-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[3,4-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro group, a trifluoromethyl group, and a cyano group, contribute to its distinct chemical and biological properties.

The chloro and trifluoromethyl substituents are particularly noteworthy due to their impact on the compound's pharmacokinetic and pharmacodynamic profiles. The chloro group can enhance lipophilicity, which may improve the compound's ability to cross biological membranes and reach its target sites. The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. These features make 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile in the treatment of neurological disorders. One such study published in the Journal of Medicinal Chemistry (2022) investigated the compound's ability to modulate ion channels and receptors involved in neuronal signaling. The results indicated that 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile exhibited potent activity against specific ion channels, suggesting its potential as a lead compound for developing new treatments for conditions such as epilepsy and neuropathic pain.

In addition to its neurological applications, 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile has also shown promise in cancer research. A study published in Cancer Research (2021) evaluated the compound's antiproliferative effects on various cancer cell lines. The findings revealed that 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile effectively inhibited cell growth and induced apoptosis in several cancer types, including breast cancer and colon cancer. These results highlight the compound's potential as a novel anticancer agent.

The cyano group in 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile plays a crucial role in its biological activity. The presence of this functional group can enhance the compound's binding affinity to specific protein targets and improve its metabolic stability. This is particularly important in drug development, where optimizing these properties can lead to more effective and safer therapeutic agents.

Furthermore, 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile has been studied for its potential as a scaffold for drug discovery. A recent review article in Current Topics in Medicinal Chemistry (2022) discussed the use of pyrano[3,4-c]pyridines as privileged structures in medicinal chemistry. The review highlighted several examples where derivatives of this scaffold have shown promising biological activities against various targets. This suggests that 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile could serve as a valuable starting point for developing new drugs with improved efficacy and safety profiles.

In conclusion, 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile (CAS No. 1708169-82-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, 6-Chloro-8-trifluoromethyl-3,4-dihydro-1H-pyrano[3,4-c]pyridine-5-carbonitrile is poised to play an important role in advancing medical treatments for neurological disorders and cancer.